1-Chloro-4,5-difluoro-2-iodobenzene

• IUPAC Name: 1-chloro-4,5-difluoro-2-iodobenzene
• InChI: InChI=1S/C6H2ClF2I/c7-3-1-4(8)5(9)2-6(3)10/h1-2H
• InChI Key: VCOUCZFUPYEBRY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)I)F)F
• Molecular Formula: C6H2ClF2I
• Molecular Weight: 274.43 g/mol
• CAS No.: 1261629-20-2

Description

1-Chloro-4,5-difluoro-2-iodobenzene is a chemical compound with the molecular formula C6H2ClF2I. It has a molecular weight of 274.44. This compound is typically stored in an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with chlorine, iodine, and two fluorine atoms attached to it. The InChI code for this compound is 1S/C6H2ClF2I/c7-3-1-5(9)6(10)2-4(3)8/h1-2H.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 274.44 and a molecular formula of C6H2ClF2I.

Scientific Research Applications

Organic Synthesis Applications

1-Chloro-4,5-difluoro-2-iodobenzene serves as a versatile precursor in organic synthesis, particularly in the formation and modification of polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/Fs). These compounds, known for their persistence and bioaccumulation, have been studied extensively to understand their formation and degradation pathways. Research highlights the role of chlorination patterns and the influence of precursors on the congener profiles of PCDD/F emissions, underscoring the importance of such halogenated benzene derivatives in understanding environmental pollutants (Altarawneh et al., 2009).

Material Science Applications

In material science, the compound is explored for its potential in creating novel materials with enhanced flame retardancy and dielectric properties. For example, cyclotriphosphazene compounds, which can be synthesized from halogenated benzene derivatives, demonstrate significant flame retardant capabilities due to their unique chemical structure. These compounds are also investigated for their dielectric properties, offering potential applications in the electrical field (Usri et al., 2021).

Environmental Chemistry Applications

In environmental chemistry, this compound's derivatives are studied for their role in the biodegradation and environmental fate of polyfluoroalkyl chemicals. These studies aim to understand the mechanisms behind the degradation of persistent organic pollutants (POPs) and find more environmentally benign alternatives. For instance, microbial degradation pathways of polyfluoroalkyl substances offer insights into reducing the environmental impact of these chemicals (Liu & Mejia Avendaño, 2013).

Safety and Hazards

This compound is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.